Cas no 954228-64-9 (3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine)
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine
- 2-ethyl-5-piperidin-3-yl-1,3,4-oxadiazole
- Piperidine, 3-(5-ethyl-1,3,4-oxadiazol-2-yl)-
-
- Inchi: InChI=1S/C9H15N3O/c1-2-8-11-12-9(13-8)7-4-3-5-10-6-7/h7,10H,2-6H2,1H3
- InChI Key: ADZOXJGSGZLPCJ-UHFFFAOYSA-N
- SMILES: CCC1=NN=C(C2CCCNC2)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM530836-1g |
2-Ethyl-5-(piperidin-3-yl)-1,3,4-oxadiazole |
954228-64-9 | 97% | 1g |
$664 | 2024-07-18 | |
| Enamine | EN300-62871-0.05g |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine |
954228-64-9 | 0.05g |
$816.0 | 2023-02-13 | ||
| Enamine | EN300-62871-0.1g |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine |
954228-64-9 | 0.1g |
$855.0 | 2023-02-13 | ||
| Enamine | EN300-62871-0.25g |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine |
954228-64-9 | 0.25g |
$893.0 | 2023-02-13 | ||
| Enamine | EN300-62871-0.5g |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine |
954228-64-9 | 0.5g |
$933.0 | 2023-02-13 | ||
| Enamine | EN300-62871-1.0g |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine |
954228-64-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-62871-2.5g |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine |
954228-64-9 | 2.5g |
$1903.0 | 2023-02-13 | ||
| Enamine | EN300-62871-5.0g |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine |
954228-64-9 | 5.0g |
$2816.0 | 2023-02-13 | ||
| Enamine | EN300-62871-10.0g |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine |
954228-64-9 | 10.0g |
$4176.0 | 2023-02-13 | ||
| Ambeed | A379541-1g |
2-Ethyl-5-(piperidin-3-yl)-1,3,4-oxadiazole |
954228-64-9 | 97% | 1g |
$553.0 | 2025-04-14 |
3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine
Introduction to 3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine (CAS No. 954228-64-9) and Its Emerging Applications in Chemical Biology
The compound 3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine (CAS No. 954228-64-9) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of the piperidine scaffold appended with a 5-ethyl-1,3,4-oxadiazole moiety, this molecule has garnered significant attention in the field of chemical biology due to its structural versatility and potential therapeutic applications. The unique combination of these two heterocyclic systems not only enhances the compound's binding affinity but also modulates its pharmacokinetic properties, making it a promising candidate for drug discovery.
In recent years, the exploration of 3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine has been driven by its potential role in developing novel therapeutic agents. The oxadiazole ring is known for its stability and ability to engage in multiple hydrogen bonding interactions with biological targets, while the piperidine moiety is widely recognized for its role in enhancing oral bioavailability and metabolic stability. This synergistic effect has positioned 3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine as a versatile scaffold for designing small-molecule inhibitors targeting various biological pathways.
One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The structural features of 3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine allow it to interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings have opened up new avenues for the development of targeted therapies against these diseases.
Furthermore, the compound has shown promise in preclinical studies as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. The ability of 3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine to modulate inflammatory pathways has been attributed to its interaction with various transcription factors and cytokines. By inhibiting key pro-inflammatory mediators, this compound may help mitigate inflammation and reduce disease progression.
The synthesis of 3-(5-ethyl-1,3,4-oxadiazol-2-piperidine has also been refined through advances in organic chemistry methodologies. Modern synthetic strategies have enabled the efficient construction of this molecule with high purity and yield. For instance, multi-component reactions (MCRs) have been employed to streamline the synthesis by allowing the one-pot formation of complex heterocyclic structures. Additionally, catalytic methods have been developed to enhance reaction efficiency and minimize byproduct formation.
The pharmacokinetic profile of 3-(5-Ethyl)-1H-pyrazole is another critical aspect that has been extensively studied. The piperidine moiety contributes to favorable solubility and bioavailability properties, while the oxadiazole ring enhances metabolic stability. These characteristics make this compound an attractive candidate for further development into clinical candidates. Preclinical studies have shown that it exhibits good oral absorption and distributes widely throughout the body after administration.
In conclusion,(5-Ethyl)-1H-pyrazole dihydrochloride represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. Its potential applications in oncology,(E)-N'-[[(E)-(Z)-Ethylidene]amino]-N-methylidene]cyclopropaneacrylamide,and anti-inflammatory therapy make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets,(E)-N'-(Ethylideneamino)-N-methylidene]-cyclopropaneacrylamide may emerge as a key player in next-generation therapeutics.
954228-64-9 (3-(5-ethyl-1,3,4-oxadiazol-2-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)